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Compound of Interest

Compound Name: 2-(3-Oxobutyl)cyclohexanone

Cat. No.: B8776333 Get Quote

Essential Safety and Handling Guide for 2-(3-
Oxobutyl)cyclohexanone
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and logistical plans for handling 2-(3-Oxobutyl)cyclohexanone in a

laboratory setting. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties
Property Value

Molecular Formula C10H16O2[1][2][3]

Molecular Weight 168.23 g/mol [1][2][3]

CAS Number 26942-62-1[1][2][3]

Appearance Slightly yellow crystalline powder[4]

Boiling Point 155 °C (311 °F) (for cyclohexanone)[5]

Melting Point -47 °C (-53 °F) (for cyclohexanone)[5]

Solubility
Insoluble in water. Soluble in most organic

solvents.
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Hazard Identification and Precautionary Measures
While specific toxicity data for 2-(3-Oxobutyl)cyclohexanone is limited, it is classified as a

flammable liquid and is harmful if swallowed, in contact with skin, or inhaled.[6][7] It is known to

cause serious eye damage and skin irritation.[6][7] One of its derivatives may be metabolized

to cyanide in the body, which can lead to severe health issues, including headache, dizziness,

weakness, unconsciousness, convulsions, coma, and even death.[4]

Signal Word: Danger[6][7]

Hazard Statements:

H226: Flammable liquid and vapor.[6][7]

H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[6][7]

H315: Causes skin irritation.[6][7]

H318: Causes serious eye damage.[6][7]

H402: Harmful to aquatic life.[7]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[6][7]

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[6][7]

P280: Wear protective gloves, eye protection, and face protection.[6][7]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth.[6][7]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[5]
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A comprehensive PPE program is crucial when handling this chemical.[8] The following table

outlines the recommended PPE for various levels of protection.
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Protection
Level

Respiratory
Protection

Skin and Body
Protection

Eye and Face
Protection

Hand
Protection

Level C

Full-face or half-

mask air-

purifying

respirator

(NIOSH

approved).[8][9]

Chemical-

resistant clothing

(e.g., one-piece

coverall, hooded

two-piece

chemical splash

suit, disposable

chemical-

resistant

coveralls).[8][9]

Safety glasses

and/or face

shield.[9][10]

Chemical-

resistant inner

and outer gloves

(e.g., nitrile or

neoprene).[8][9]

[11]

Level B

Positive-

pressure, full-

facepiece self-

contained

breathing

apparatus

(SCBA) or

positive-pressure

supplied-air

respirator with

escape SCBA.[9]

[12]

Hooded

chemical-

resistant clothing

(e.g., overalls,

long-sleeved

jacket,

disposable

chemical-

resistant

overalls).[9][12]

Face shield.[9]

Chemical-

resistant inner

and outer gloves.

[9][12]

Level A

Positive-

pressure, full-

facepiece SCBA

or positive-

pressure

supplied-air

respirator with

escape SCBA.[9]

[12]

Totally

encapsulating

chemical-

protective suit.[9]

[12]

Included in the

fully

encapsulating

suit.

Chemical-

resistant inner

and outer gloves.

[9][12]
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For standard laboratory operations with adequate ventilation, Level C protection is generally

sufficient. However, in cases of spills, poor ventilation, or when handling large quantities, Level

B or A may be necessary.

Experimental Protocol: Safe Handling and Disposal
Engineering Controls and Preparation

Ventilation: Always handle 2-(3-Oxobutyl)cyclohexanone in a well-ventilated area,

preferably within a chemical fume hood.[4]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible.[4]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces. Use explosion-proof electrical and ventilating equipment.[6][7]

Handling Procedures
Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above before handling the chemical.

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[6][7]

Avoid Contact: Avoid direct contact with the skin and eyes, and prevent inhalation of vapor or

mist.[6]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6][7] Wash hands

thoroughly after handling.[4][6][7]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5][6]

Storage Conditions: Store away from heat and sources of ignition.[7] If refrigerated storage is

required, store below 4°C/39°F.[4]
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Integrity: Opened containers must be carefully resealed and kept upright to prevent leakage.

[6]

Spill Response
Evacuation: Evacuate personnel to a safe area.[6][7]

Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of

ignition.[6][7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[6][7]

Cleanup: Contain the spillage and collect it with non-combustible absorbent material (e.g.,

sand, earth, diatomaceous earth, vermiculite) or an electrically protected vacuum cleaner.[6]

[7] Place the collected material in a suitable container for disposal.[6][7]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse the

mouth.[6][7]

If on Skin (or hair): Remove all contaminated clothing immediately. Rinse skin with water or

shower.[5][6]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[5][6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[5]

Disposal
Waste Disposal: Dispose of the chemical and any contaminated materials in accordance with

local, state, and federal regulations. This should be done at an approved waste disposal

plant.[5]

Environmental Precautions: Avoid release into the environment.[7]
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Visual Workflow and Emergency Response
The following diagrams illustrate the standard operating procedure for handling 2-(3-
Oxobutyl)cyclohexanone and the appropriate emergency response actions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b8776333?utm_src=pdf-body
https://www.benchchem.com/product/b8776333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8776333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Don PPE

Prepare Well-Ventilated Area

Ready Spill Kit

Transfer Chemical

Perform Experiment

Store Properly

Segregate Waste

Label Waste Container

Dispose via Approved Vendor

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8776333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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